Cas no 1550-09-0 (Hexane,1-chloro-6-fluoro-)

• Product name: Hexane,1-chloro-6-fluoro-
• CAS No: 1550-09-0
• MF: C₆H₁₂FCl
• MW: 138.61088
• CID: 215179
• PubChem ID: 15245

Hexane,1-chloro-6-fluoro- Chemical and Physical Properties

Names and Identifiers

• Hexane,1-chloro-6-fluoro-
• 1-chloro-6-fluorohexane
• 1-fluoro-6-chlorohexane
• BRN 1732406
• 1-chloro-6-fluoro-hexane
• 6-Fluorohexyl chloride
• HEXANE, 1-CHLORO-6-FLUORO-
• 4-01-00-00350 (Beilstein Handbook Reference)
• SCHEMBL3444878
• DTXSID80165787
• AKOS006277107
• 1550-09-0
• DB-226208

• Inchi： InChI=1S/C6H12ClF/c7-5-3-1-2-4-6-8/h1-6H2
• InChI Key： NASMVDMHYMZBIM-UHFFFAOYSA-N
• SMILES： ClCCCCCCF

Computed Properties

• Exact Mass: 138.06126
• Monoisotopic Mass: 138.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 5
• Complexity: 39.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Density: 1.0150
• Boiling Point: 160°C (estimate)
• Flash Point: 43.8°C
• Refractive Index: 1.4168
• PSA: 0
• LogP: 2.75510